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Compound of Interest

Compound Name: (1S)-(-)-alpha-Pinene

Cat. No.: B1631427

This technical guide provides a comprehensive overview of the core physical and chemical
properties of (1S)-(-)-alpha-Pinene, tailored for researchers, scientists, and professionals in
drug development. (1S)-(-)-alpha-Pinene is a naturally occurring bicyclic monoterpene,
primarily extracted from coniferous trees.[1] It is a significant compound in the fragrance, flavor,
and pharmaceutical industries, with potential therapeutic applications including anti-
inflammatory and bronchodilator effects.[1]

Physical and Chemical Properties

(1S)-(-)-alpha-Pinene is a clear, colorless liquid with a characteristic turpentine-like odor.[2][3]
[4] It is a flammable liquid and vapor.[5] The following table summarizes its key physical and
chemical properties.
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Property

Value

Molecular Formula

CioH16[1][6]

Molecular Weight 136.23 g/mol [2]

CAS Number 7785-26-4[1]

Appearance Clear colorless liquid[1][2][3][4]
Odor Turpentine-like, fresh pine[2][6]
Melting Point -64 °C to -62 °C[1][7]

Boiling Point 155 - 158 °C[1][7]1[8]

Density 0.858 to 0.86 g/cm3 at 20 °C[9]

Refractive Index (n20/D)

1.464 - 1.468[1]

Optical Rotation [0]2°/D

-20.0° to -50.0° (undiluted)[10]

Flash Point

31.3 °C to 32 °C[10]

Autoignition Temperature

255 °C[10]

Vapor Pressure

5 hPa at 25 °C[10]

Solubility

Insoluble in water; soluble in alcohol, ether, and

other organic solvents.[2]

Product Specifications

The quality of (1S)-(-)-alpha-Pinene is critical for its application in research and development.

The following table outlines typical product specifications for commercially available (1S)-(-)-

alpha-Pinene.
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Specification Value

Purity (Assay by GC) > 95.0% to = 98%[1][11]
Appearance Colorless liquid[1][12]
Odor Pine[12]

Specific Gravity (@ 25°C) 0.850 - 0.864[12]
Refractive Index (@ 20°C) 1.460 - 1.470[12]
Optical Rotation -20° to -50°[12]

N Store at 2-8°C under an inert gas, away from
Storage Conditions
heat and open flame.[8]

Experimental Protocols
Determination of Optical Rotation

Objective: To measure the specific rotation of (1S)-(-)-alpha-Pinene, which is a critical
parameter for confirming its enantiomeric purity.

Apparatus:

Polarimeter

Sodium D-line light source (589 nm)

Polarimeter tube (100 mm)

Volumetric flask

Analytical balance

Procedure:

o Sample Preparation: Prepare a solution of known concentration by accurately weighing a
sample of (1S)-(-)-alpha-Pinene and dissolving it in a suitable solvent (e.g., ethanol) in a
volumetric flask.
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 Instrument Calibration: Calibrate the polarimeter using a blank solvent.

o Measurement: Fill the polarimeter tube with the prepared sample solution, ensuring no air
bubbles are present. Place the tube in the polarimeter and measure the observed rotation.

o Calculation: The specific rotation [a] is calculated using the following formula: [a] = a /(I * )
Where:

o o is the observed rotation in degrees.
o |is the path length of the polarimeter tube in decimeters (100 mm = 1 dm).
o cis the concentration of the solution in g/mL.

The measurement is typically performed at 20°C.[13]

Determination of Refractive Index

Objective: To measure the refractive index of (1S)-(-)-alpha-Pinene, which is a fundamental
physical property used for identification and quality control.

Apparatus:

Abbe refractometer

Constant temperature water bath (20°C)

Dropper

Lens paper and a suitable solvent (e.g., ethanol or isopropanol)
Procedure:

e Instrument Setup: Turn on the refractometer and the constant temperature water bath,
setting it to 20°C. Allow the instrument to equilibrate.

» Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.
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o Sample Application: Place a few drops of the (1S)-(-)-alpha-Pinene sample onto the prism of
the refractometer.

o Measurement: Close the prism and allow the sample to reach the target temperature. Adjust
the instrument to bring the dividing line between the light and dark fields into sharp focus at
the crosshairs. Read the refractive index from the scale.

o Cleaning: Clean the prism thoroughly with a soft tissue and a suitable solvent after the
measurement.

Logical Relationships in Quality Assessment

The following diagram illustrates the relationship between the fundamental physical properties
of (1S)-(-)-alpha-Pinene and the specifications used for its quality control. The physical
properties are inherent characteristics of the molecule, while the specifications are the quality
standards it must meet for use in research and manufacturing.

Relationship between Physical Properties and Specifications of (1S)-(-)-alpha-Pinene

Core Physical Properties

Molecular Structure

Chirality Physical State
C10H16

(1S,5S) Enantiomer Liquid at STP

Bicyclic Monoterpene

Influences Determines Dictates Affects Affects

Identity Optical Rotation Refractive Index Specific Gravity
Matches Reference -20° to -50° 1.460 - 1.470 0.850 - 0.864

Purity (GC)

2 95-98%

Click to download full resolution via product page

Caption: Logical workflow for quality assessment of (1S)-(-)-alpha-Pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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